Cas no 91902-14-6 (2-2-(2-amino-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-2-(2-amino-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 91902-14-6
• MF: C₁₃H₁₁N₃O₂S
• MW: 273.310341119766
• MDL: MFCD03617014
• CID: 1971262
• PubChem ID: 1531268
• Update Time: 2025-11-02

2-2-(2-amino-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-amino-1,3-thiazol-4-yl)ethyl]isoindole-1,3-dione
• F3284-8083
• 1H-Isoindole-1,3(2H)-dione, 2-[2-(2-amino-4-thiazolyl)ethyl]-
• 2-[2-(2-amino-1,3-thiazol-4-yl)ethyl]-1H-isoindole-1,3(2H)-dione
• 2-[2-(2-amino-1,3-thiazol-4-yl)ethyl]benzo[c]azolidine-1,3-dione
• ACMC-20lv5j
• AC1LTEP5
• CTK3G3383
• 2-[2-(2-amino-4-thiazolyl)ethyl]-1H-Isoindole-1,3(2H)-dione
• AKOS000272521
• 91902-14-6
• SCHEMBL4604023
• 1X-0210
• DTXSID60364150
• SR-01000307483
• DB-079196
• SR-01000307483-1
• MFCD03617014
• 2-[2-(2-amino-1,3-thiazol-4-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione
• 2-(2-(2-aminothiazol-4-yl)ethyl)isoindoline-1,3-dione
• EN300-179416
• VU0608727-1
• 2-2-(2-amino-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione

• MDL： MFCD03617014
• Inchi： 1S/C13H11N3O2S/c14-13-15-8(7-19-13)5-6-16-11(17)9-3-1-2-4-10(9)12(16)18/h1-4,7H,5-6H2,(H2,14,15)
• InChI Key： RFJHMCHPQLPJGP-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)CCN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 273.05719778Da
• Monoisotopic Mass: 273.05719778Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-2-(2-amino-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione

Comprehensive Overview of 2-2-(2-amino-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 91902-14-6)

2-2-(2-amino-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 91902-14-6) is a specialized organic compound with a unique molecular structure that combines a thiazole ring and an isoindole-1,3-dione moiety. This compound has garnered significant attention in the fields of medicinal chemistry, material science, and biochemical research due to its versatile applications and intriguing properties. Researchers and industry professionals often search for "CAS 91902-14-6 applications" or "2-2-(2-amino-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione synthesis" to explore its potential in various domains.

The molecular formula of 2-2-(2-amino-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione is C13H11N3O2S, with a molecular weight of 273.31 g/mol. Its structure features a thiazole ring, which is known for its presence in biologically active molecules, and an isoindole-1,3-dione group, commonly found in dyes and pharmaceuticals. The combination of these functional groups makes this compound a subject of interest for "thiazole derivatives in drug discovery" and "isoindole-1,3-dione-based materials."

One of the most notable applications of 2-2-(2-amino-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione is in the development of novel pharmaceuticals. The thiazole ring is a common motif in drugs targeting bacterial infections, inflammation, and even cancer. Researchers investigating "CAS 91902-14-6 in drug development" have explored its potential as a scaffold for designing new therapeutic agents. Additionally, the isoindole-1,3-dione moiety contributes to the compound's ability to interact with biological targets, making it a promising candidate for further study.

Beyond pharmaceuticals, 2-2-(2-amino-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione has applications in material science. Its unique structure allows it to participate in the synthesis of advanced polymers and coatings. Searches for "thiazole-based polymers" or "isoindole-1,3-dione in materials" often highlight the compound's role in creating high-performance materials with enhanced durability and functionality. This versatility makes it a valuable component in industries ranging from electronics to automotive coatings.

The synthesis of 2-2-(2-amino-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione typically involves multi-step organic reactions, including condensation and cyclization processes. Chemists searching for "synthesis of CAS 91902-14-6" or "preparation of thiazole-isoindole derivatives" will find detailed protocols in scientific literature. The compound's purity and yield are critical factors, especially for applications in sensitive fields like drug development.

In recent years, the demand for 2-2-(2-amino-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione has increased due to its potential in addressing global challenges such as antimicrobial resistance and sustainable material development. Queries like "CAS 91902-14-6 for antimicrobial research" or "eco-friendly thiazole derivatives" reflect the growing interest in this compound. Its ability to serve as a building block for innovative solutions aligns with current trends in green chemistry and precision medicine.

Safety and handling of 2-2-(2-amino-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione are also important considerations. While it is not classified as a hazardous material, proper laboratory practices should be followed. Researchers often look for "CAS 91902-14-6 safety data" or "handling thiazole-isoindole compounds" to ensure compliance with safety standards. This emphasis on safety underscores the compound's suitability for widespread use in research and industrial applications.

In conclusion, 2-2-(2-amino-1,3-thiazol-4-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 91902-14-6) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features and broad applicability make it a subject of ongoing research and development. Whether you're exploring "thiazole derivatives for drug design" or "isoindole-1,3-dione in advanced materials," this compound offers exciting opportunities for innovation and discovery.